Cas no 1428729-56-9 (KIN1148)

KIN1148 structure
KIN1148 structure
Product Name:KIN1148
CAS No:1428729-56-9
MF:C19H11N3OS2
MW:361.4401
MDL:MFCD28371902
CID:3011995
PubChem ID:71549151
Update Time:2024-11-02

KIN1148 Chemical and Physical Properties

Names and Identifiers

    • KIN1148
    • N-Benzo[1,2-d
    • N-(benzo[1,2-d:3,4-d']bis(thiazole)-2-yl)-2-naphthamide
    • N-([1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)naphthalene-2-carboxamide
    • BCP29251
    • KIN 1148
    • AK688999
    • C72682
    • HY-101950
    • KIN-1148
    • KIN 1148;
    • N-{3,10-dithia-5,12-diazatricyclo[7.3.0.0(2),?]dodeca-1(9),2(6),4,7,11-pentaen-4-yl}naphthalene-2-carboxamide
    • 1428729-56-9
    • AKOS037515528
    • KIN1148?
    • BS-15395
    • DA-54636
    • CS-7505
    • SCHEMBL14847549
    • MDL: MFCD28371902
    • Inchi: 1S/C19H11N3OS2/c23-18(13-6-5-11-3-1-2-4-12(11)9-13)22-19-21-14-7-8-15-16(17(14)25-19)20-10-24-15/h1-10H,(H,21,22,23)
    • InChI Key: YAISOECYKYATLL-UHFFFAOYSA-N
    • SMILES: S1C(N([H])C(C2C([H])=C([H])C3=C([H])C([H])=C([H])C([H])=C3C=2[H])=O)=NC2C([H])=C([H])C3=C(C1=2)N=C([H])S3

Computed Properties

  • Exact Mass: 361.034354g/mol
  • Monoisotopic Mass: 361.034354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 519
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 111
  • Molecular Weight: 361.4g/mol

Experimental Properties

  • Density: 1.5±0.1 g/cm3

KIN1148 Security Information

KIN1148 Pricemore >>

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